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Compound of Interest

Compound Name: GNE-886

Cat. No.: B15571934

These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions of GNE-886, a potent and selective inhibitor of the Cat eye syndrome
chromosome region candidate 2 (CECR2) bromodomain.[1][2][3] Accurate preparation of stock
solutions is critical for ensuring the reliability and reproducibility of in vitro and in vivo
experimental results.

Introduction

GNE-886 is a small molecule inhibitor with a molecular weight of 498.58 g/mol .[1] It is a
valuable tool for studying the biological functions of the CECR2 bromodomain in chromatin
remodeling and DNA damage response.[2][3] To facilitate its use in research, it is typically
dissolved in dimethyl sulfoxide (DMSO) to create a concentrated stock solution, which can then
be diluted to the desired working concentration in an appropriate aqueous buffer or cell culture
medium.

Physicochemical Properties

A summary of the key physicochemical properties of GNE-886 is provided in the table below.
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Property Value Source
Molecular Weight 498.58 g/mol [1]
CAS Number 2101957-05-3 [1]
Appearance White to off-white solid [1]
Solubility in DMSO 100 mg/mL (200.57 mM) [1]

Experimental Protocol

This protocol details the steps for preparing a 10 mM stock solution of GNE-886 in DMSO.

Materials:

GNE-886 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade
 Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips

e Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Procedure:

o Equilibrate Reagents: Allow the GNE-886 powder and DMSO to equilibrate to room
temperature before use. This is particularly important for DMSO, which is hygroscopic and
can absorb moisture from the air if opened while cold.

» Weigh GNE-886: Tare a sterile conical tube on an analytical balance. Carefully weigh out the
desired amount of GNE-886 powder. For example, to prepare 1 mL of a 10 mM stock
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solution, you would weigh out 4.986 mg of GNE-886.

o Calculation:

Desired Concentration (M) = 0.010 mol/L

Desired Volume (L) =0.001 L

Molecular Weight ( g/mol ) = 498.58 g/mol

Mass (g) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L * 0.001 L * 498.58 g/mol * 1000 mg/g = 4.986 mg

e Add DMSO: Add the calculated volume of DMSO to the tube containing the GNE-886
powder. For the example above, you would add 1 mL of DMSO.

e Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the GNE-886 is
completely dissolved. Gentle warming in a 37°C water bath and/or brief sonication may be
necessary to facilitate dissolution, as noted by the supplier.[1] Visually inspect the solution to
ensure there are no undissolved particulates.

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes to minimize freeze-thaw cycles.

o Storage Conditions: Store the aliquots protected from light. For long-term storage (up to 6
months), store at -80°C.[1] For short-term storage (up to 1 month), store at -20°C.[1]

Workflow for Preparing GNE-886 Stock Solution
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Workflow for Preparing GNE-886 Stock Solution
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Caption: Workflow for GNE-886 stock solution preparation.
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Safety Precautions

GNE-886 is a bioactive molecule and should be handled with care. Always wear appropriate
personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-
resistant gloves, when handling the compound and its solutions. Work in a well-ventilated area
or a chemical fume hood. Refer to the Material Safety Data Sheet (MSDS) for complete safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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